1-benzoyl-3-fluoroazetidine
Overview
Description
1-benzoyl-3-fluoroazetidine is a useful research compound. Its molecular formula is C10H10FNO and its molecular weight is 179.19 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis in Medicinal Chemistry
1-Benzoyl-3-fluoroazetidine has shown potential in medicinal chemistry as a building block. Its derivatives like 3-fluoroazetidine-3-carboxylic acid have been synthesized for use in medicinal chemistry applications (Van Hende et al., 2009).
Antiviral Activity
Compounds related to this compound, such as 6-benzoyl-benzothiazolin-2-one derivatives, have been found to exhibit selective inhibitory activity against human cytomegalovirus (HCMV) and varicella-zoster virus (VZV) in vitro, with potential as novel leads for specific HCMV and VZV drugs (Van derpoorten et al., 1999).
Development of Antibacterial Agents
Azetidine derivatives, related to this compound, have been utilized in the synthesis of new quinolone antibiotics, showing increased antibacterial activity against methicillin-resistant Staphylococcus aureus (MRSA) (Ikee et al., 2008).
Synthesis of Fluorinated Compounds
Studies have explored the synthesis of fluorinated compounds using this compound derivatives, demonstrating their potential as therapeutic agents and molecular imaging agents (Chacko et al., 2008).
Synthesis of Heterocyclic Compounds
New routes for the synthesis of benzamide-based heterocycles, displaying significant anti-influenza A virus activities, have been developed using azetidine derivatives (Hebishy et al., 2020).
Potential in Pharmacology
The synthesis of benzamide-based 5-aminopyrazoles and their corresponding pyrazolo[1,5-a]pyrimidine and pyrazolo[5,1-c][1,2,4]triazine derivatives, using azetidine derivatives, have shown remarkable antiviral activities (Hebishy et al., 2020).
Properties
IUPAC Name |
(3-fluoroazetidin-1-yl)-phenylmethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO/c11-9-6-12(7-9)10(13)8-4-2-1-3-5-8/h1-5,9H,6-7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FSBDIJTZHLFFDB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C(=O)C2=CC=CC=C2)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
179.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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